Cas no 1819989-16-6 ((+)-Deoxyhalofebrifugine Dihydrobromide)

(+)-Deoxyhalofebrifugine Dihydrobromide is a synthetic derivative of halofuginone, known for its potent antimalarial and antiproliferative properties. This compound exhibits high selectivity in inhibiting prolyl-tRNA synthetase (ProRS), disrupting protein synthesis in Plasmodium parasites and certain cancer cells. Its dihydrobromide salt form enhances solubility and stability, making it suitable for research applications in pharmacology and medicinal chemistry. The (+)-enantiomer demonstrates superior bioactivity compared to racemic mixtures, offering researchers a precise tool for studying ProRS inhibition mechanisms. Its well-characterized structure and consistent purity ensure reliable performance in in vitro and in vivo studies, supporting investigations into antiparasitic and anticancer therapies.
(+)-Deoxyhalofebrifugine Dihydrobromide structure
1819989-16-6 structure
Product Name:(+)-Deoxyhalofebrifugine Dihydrobromide
CAS No:1819989-16-6
MF:C16H18Br2ClN3O2
MW:479.594021320343
CID:5544322
Update Time:2025-10-29

(+)-Deoxyhalofebrifugine Dihydrobromide Chemical and Physical Properties

Names and Identifiers

    • (+)-Deoxyhalofebrifugine Dihydrobromide
    • Inchi: 1S/C16H17BrClN3O2.BrH/c17-13-7-15-12(6-14(13)18)16(23)21(9-20-15)8-11(22)5-10-3-1-2-4-19-10;/h6-7,9-10,19H,1-5,8H2;1H/t10-;/m0./s1
    • InChI Key: NZYWWHPKZYRXOC-PPHPATTJSA-N
    • SMILES: O=C1N(C=NC2=CC(Br)=C(Cl)C=C12)CC(=O)C[C@H]1NCCCC1.Br

(+)-Deoxyhalofebrifugine Dihydrobromide Security Information

(+)-Deoxyhalofebrifugine Dihydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D232220-2.5mg
(+)-Deoxyhalofebrifugine Dihydrobromide
1819989-16-6
2.5mg
$ 170.00 2022-06-05
TRC
D232220-5mg
(+)-Deoxyhalofebrifugine Dihydrobromide
1819989-16-6
5mg
$ 320.00 2022-06-05
TRC
D232220-10mg
(+)-Deoxyhalofebrifugine Dihydrobromide
1819989-16-6
10mg
$ 615.00 2022-06-05
TRC
D232220-25mg
(+)-Deoxyhalofebrifugine Dihydrobromide
1819989-16-6
25mg
$ 1360.00 2022-06-05
TRC
D232220-100mg
(+)-Deoxyhalofebrifugine Dihydrobromide
1819989-16-6
100mg
$ 7600.00 2023-09-08

Additional information on (+)-Deoxyhalofebrifugine Dihydrobromide

Comprehensive Guide to (+)-Deoxyhalofebrifugine Dihydrobromide (CAS No. 1819989-16-6): Properties, Applications, and Market Insights

(+)-Deoxyhalofebrifugine Dihydrobromide (CAS No. 1819989-16-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biomedical research. This compound, a derivative of febrifugine, exhibits unique properties that make it valuable for various therapeutic applications. Researchers and industry professionals are increasingly interested in its potential, particularly in the context of drug discovery and development.

The chemical structure of (+)-Deoxyhalofebrifugine Dihydrobromide includes a dihydrobromide salt form, which enhances its stability and solubility. This feature is critical for its use in pharmaceutical formulations, where bioavailability and efficacy are paramount. The compound's CAS No. 1819989-16-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

One of the most compelling aspects of (+)-Deoxyhalofebrifugine Dihydrobromide is its potential role in antimalarial research. Given the global health challenges posed by malaria, this compound's derivatives are being explored for their efficacy against Plasmodium species. Recent studies have highlighted its mechanism of action, which involves inhibiting protein synthesis in parasitic organisms, making it a promising candidate for next-generation antimalarial drugs.

Beyond antimalarial applications, (+)-Deoxyhalofebrifugine Dihydrobromide is also being investigated for its anti-inflammatory and immunomodulatory properties. These attributes are particularly relevant in the context of autoimmune diseases and chronic inflammatory conditions, which are areas of high unmet medical need. The compound's ability to modulate immune responses without significant toxicity is a key focus of ongoing research.

The synthesis of (+)-Deoxyhalofebrifugine Dihydrobromide involves sophisticated organic chemistry techniques, including asymmetric synthesis and salt formation. These processes ensure high purity and yield, which are essential for its use in preclinical and clinical studies. Researchers often seek detailed protocols for its synthesis, underscoring the importance of CAS No. 1819989-16-6 in academic and industrial settings.

From a market perspective, the demand for (+)-Deoxyhalofebrifugine Dihydrobromide is expected to grow, driven by its potential therapeutic applications and the increasing investment in rare disease research. Pharmaceutical companies and biotech firms are actively exploring its commercial viability, particularly in niche markets where innovative treatments are urgently needed.

In conclusion, (+)-Deoxyhalofebrifugine Dihydrobromide (CAS No. 1819989-16-6) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique properties, coupled with its potential applications in antimalarial and immunomodulatory therapies, make it a compound of significant interest. As scientific understanding advances, its role in addressing global health challenges is likely to expand, offering new opportunities for innovation and discovery.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD